Cas no 1503964-40-6 (2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine)
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine Chemical and Physical Properties
Names and Identifiers
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- 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine
- 1503964-40-6
- EN300-1983465
-
- Inchi: 1S/C11H13ClF2N2/c1-16-5-4-15-6-9(16)7-2-3-8(13)10(12)11(7)14/h2-3,9,15H,4-6H2,1H3
- InChI Key: RFDXYDLECAKYRK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1F)C1CNCCN1C)F
Computed Properties
- Exact Mass: 246.0735324g/mol
- Monoisotopic Mass: 246.0735324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 15.3Ų
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983465-0.05g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 0.05g |
$1020.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-0.1g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 0.1g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-0.25g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 0.25g |
$1117.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-0.5g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 0.5g |
$1165.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-1.0g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 1g |
$1214.0 | 2023-05-25 | ||
| Enamine | EN300-1983465-2.5g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 2.5g |
$2379.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-5.0g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 5g |
$3520.0 | 2023-05-25 | ||
| Enamine | EN300-1983465-10.0g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 10g |
$5221.0 | 2023-05-25 | ||
| Enamine | EN300-1983465-1g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 1g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-1983465-5g |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine |
1503964-40-6 | 5g |
$3520.0 | 2023-09-16 |
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine
Introduction to 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine (CAS No. 1503964-40-6)
2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1503964-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The structural features of this molecule, particularly the presence of chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and potential biological activities.
The molecular structure of 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine consists of a piperazine core substituted with a 3-chloro-2,4-difluorophenyl group. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel pharmacological agents. The chloro and fluoro groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug development.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperazine moieties. Piperazines are widely recognized for their role as bioisosteres in medicinal chemistry, often used to modify the pharmacokinetic and pharmacodynamic profiles of existing drugs. The introduction of halogenated aromatic rings further expands the therapeutic applications of such compounds.
One of the most compelling aspects of 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine is its potential as a lead compound in the development of new therapeutic agents. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in neurological and inflammatory disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further exploration.
The synthesis of 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.
From a computational chemistry perspective, the molecular dynamics and binding interactions of 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine have been extensively studied using advanced modeling techniques. These studies provide valuable insights into its behavior within biological systems, aiding in the design of more effective derivatives. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.
The pharmacological profile of this compound is still under active investigation, but initial findings indicate promising activity in several disease models. Its structural motifs suggest potential applications in areas such as central nervous system disorders, where modulation of neurotransmitter systems is crucial. Additionally, its ability to interact with multiple targets may make it a versatile candidate for combination therapies.
In conclusion, 2-(3-chloro-2,4-difluorophenyl)-1-methylpiperazine (CAS No. 1503964-40-6) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medications.
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